Coumarans

Coumarins are a class of organic compounds known for their characteristic scent reminiscent of fresh hay or vanilla. Structurally, coumarins are aromatic ketones characterized by the presence of a chromone ring system with a keto group at position 2 and a hydrogen atom attached to carbon at position 4 (C=O-C5-H). These compounds are widely found in nature, particularly in plants such as tonka beans, jasmine, and chamomile. Coumarins exhibit diverse biological activities, including anticoagulant properties, potential anti-inflammatory effects, and antioxidant activity. Due to their aromatic scent and stability, coumarins have been used extensively in the fragrance industry for perfumes and detergents. Additionally, they are employed in pharmaceuticals as intermediates or in dietary supplements due to their claimed health benefits.